Tranexamic acid isobenzedrine ester
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Overview
Description
Tranexamic acid isobenzedrine ester is a synthetic compound that has been gaining attention in the scientific community for its potential applications in medical research. This compound is a derivative of tranexamic acid, which is a medication used to treat excessive bleeding. Tranexamic acid isobenzedrine ester has been found to have unique properties that make it suitable for use in a variety of scientific experiments.
Mechanism Of Action
Tranexamic acid isobenzedrine ester works by inhibiting the breakdown of fibrin, a protein involved in blood clotting. This inhibition can lead to decreased bleeding and improved clotting in patients with bleeding disorders. Additionally, the compound has been shown to have anti-inflammatory effects, which may be due to its ability to inhibit the production of inflammatory mediators.
Biochemical And Physiological Effects
Tranexamic acid isobenzedrine ester has been found to have a number of biochemical and physiological effects. It has been shown to improve blood clotting and decrease bleeding in patients with bleeding disorders. Additionally, it has been found to have anti-inflammatory effects, which could make it useful in treating inflammatory diseases.
Advantages And Limitations For Lab Experiments
One advantage of using tranexamic acid isobenzedrine ester in lab experiments is its ability to inhibit fibrinolysis, which can be useful in studying the role of fibrinolysis in various diseases. Additionally, its anti-inflammatory properties make it a useful tool for studying inflammatory diseases. However, one limitation of using this compound is that it may not be suitable for all types of experiments, and its effects may vary depending on the specific disease or condition being studied.
Future Directions
There are many potential future directions for research involving tranexamic acid isobenzedrine ester. One area of interest is its potential use in cancer research, as it has been found to inhibit the growth and metastasis of certain types of cancer cells. Additionally, it may be useful in studying the role of fibrinolysis in other diseases, such as cardiovascular disease and stroke. Further research is needed to fully understand the potential applications of this compound in scientific research.
Synthesis Methods
Tranexamic acid isobenzedrine ester can be synthesized through a multi-step process that involves the reaction of tranexamic acid with isobenzedrine. The resulting compound is then purified and characterized using various analytical techniques.
Scientific Research Applications
Tranexamic acid isobenzedrine ester has a wide range of potential applications in scientific research. It can be used as a tool to study the role of fibrinolysis in various diseases, including cancer and cardiovascular disease. Additionally, it has been shown to have anti-inflammatory properties, which could make it useful for studying inflammatory diseases such as arthritis and asthma.
properties
CAS RN |
124505-25-5 |
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Product Name |
Tranexamic acid isobenzedrine ester |
Molecular Formula |
C17H26N2O2 |
Molecular Weight |
290.4 g/mol |
IUPAC Name |
[4-(3-aminopropyl)phenyl] 4-(aminomethyl)cyclohexane-1-carboxylate |
InChI |
InChI=1S/C17H26N2O2/c18-11-1-2-13-5-9-16(10-6-13)21-17(20)15-7-3-14(12-19)4-8-15/h5-6,9-10,14-15H,1-4,7-8,11-12,18-19H2 |
InChI Key |
MPGGRDKUPMOSSF-UHFFFAOYSA-N |
SMILES |
C1CC(CCC1CN)C(=O)OC2=CC=C(C=C2)CCCN |
Canonical SMILES |
C1CC(CCC1CN)C(=O)OC2=CC=C(C=C2)CCCN |
synonyms |
4-(aminomethyl)cyclohexane carboxylic acid 1,4-hydroxylphenylpropylamine ester IB-AMCA tranexamic acid isobenzedrine este |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.